Cas no 73831-13-7 (4-Cyano-3-methylbenzoic acid)

• Product Name: 4-Cyano-3-methylbenzoic acid
• CAS No: 73831-13-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD14582961
• CID: 830456
• PubChem ID: 10241099
• Update Time: 2025-06-14

4-Cyano-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-methylbenzoic acid
• 4-Cyan-3-methyl-benzoesaeure
• 4-cyano-3-methyl-benzoic acid
• 4Cyano-3methylbenzoic acid
• ANW-49557
• CTK8B5676
• PubChem14420
• SBB064839
• SureCN996704
• 4-Cyano-3-methylbenzoicAcid
• Benzoic acid, 4-cyano-3-methyl-
• 4-cyano-3methylbenzoic acid
• 3-Methyl-4-cyanobenzoic acid
• LTRYUAZFLOGRLJ-UHFFFAOYSA-N
• TRA0043777
• LS00053
• CM12630
• SY022969
• AB0033986

• MDL： MFCD14582961
• Inchi： 1S/C9H7NO2/c1-6-4-7(9(11)12)2-3-8(6)5-10/h2-4H,1H3,(H,11,12)
• InChI Key： LTRYUAZFLOGRLJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C#N)C(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Topological Polar Surface Area: 61.1

Experimental Properties

• Density: 1.26
• Melting Point: 216 ºC

4-Cyano-3-methylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Cyano-3-methylbenzoic acid

4-Cyano-3-methylbenzoic acid (CAS No. 73831-13-7): A Versatile Intermediate in Organic Synthesis and Pharmaceutical Applications

4-Cyano-3-methylbenzoic acid (CAS 73831-13-7) is a high-value aromatic carboxylic acid derivative widely utilized in pharmaceutical, agrochemical, and material science research. This white to off-white crystalline powder, with its unique cyano (-CN) and carboxylic acid (-COOH) functional groups, serves as a critical building block for synthesizing complex molecules. Its molecular formula C9H7NO2 and molecular weight of 161.16 g/mol make it particularly useful in medicinal chemistry, where researchers frequently employ it to develop small-molecule inhibitors and API intermediates.

Recent trends in green chemistry have spotlighted 4-Cyano-3-methylbenzoic acid due to its role in sustainable synthesis. Laboratories increasingly seek eco-friendly synthetic routes for this compound, aligning with global demands for reduced organic solvent usage and catalytic efficiency. The compound’s benzoic acid scaffold is particularly valuable in designing biodegradable polymers, a hot topic in materials science as industries shift toward circular economy models.

Analytical techniques for characterizing 73831-13-7 include HPLC purity analysis (typically >98%), FT-IR spectroscopy (confirming cyano stretch at ~2220 cm⁻¹), and X-ray crystallography for structural verification. These methods address common queries from quality control specialists about isomeric impurity detection and batch-to-batch consistency—key concerns in GMP manufacturing environments.

In pharmaceutical contexts, 4-Cyano-3-methylbenzoic acid derivatives show promise in kinase inhibitor development, particularly for cancer therapeutics. Its methyl-cyano substitution pattern enables precise molecular docking in drug design, a frequent search topic among computational chemists. The compound’s logP value (~1.8) makes it valuable for optimizing drug permeability, addressing the industry’s focus on bioavailability enhancement.

The compound’s thermal properties (melting point 195-198°C) and solubility profile (soluble in DMSO, methanol; sparingly soluble in water) make it suitable for high-temperature reactions—a growing area of interest for flow chemistry applications. Process chemists frequently investigate its microwave-assisted synthesis potential, reflecting the broader shift toward energy-efficient production methods.

Regulatory aspects of CAS 73831-13-7 comply with major pharmacopeias (USP/EP), with safety data showing low acute toxicity (LD50 >2000 mg/kg oral, rat). This safety profile supports its use in high-throughput screening libraries, where researchers prioritize REACH-compliant building blocks. Environmental fate studies indicate moderate biodegradability, meeting OECD 301 standards—an increasingly important consideration for sustainable chemistry initiatives.

Emerging applications include its use in OLED materials, where the electron-withdrawing cyano group enhances charge transport properties. Material scientists are exploring its derivatives for organic semiconductors, capitalizing on the compound’s thermal stability and crystallinity control capabilities. These developments align with booming interest in flexible electronics and energy storage solutions.

Supply chain analytics reveal growing demand for 4-Cyano-3-methylbenzoic acid across North America and APAC regions, particularly from contract research organizations (CROs) and generic drug manufacturers. Suppliers now offer custom purity grades (98-99.9%) and isotope-labeled versions (¹³C, ¹⁵N) to support metabolic pathway studies—a direct response to the pharmaceutical industry’s need for ADME/Tox screening tools.

Innovative purification methods such as continuous chromatography and crystallization optimization have significantly improved the commercial availability of 73831-13-7 at competitive prices. These advancements address frequent purchaser inquiries about bulk pricing tiers and just-in-time delivery options—critical factors for scale-up operations in process development.

Future research directions may explore the compound’s potential in covalent inhibitor design (leveraging its electrophilic cyano group) and metal-organic frameworks (MOFs). These applications respond to trending searches about targeted protein degradation and gas storage materials, demonstrating the molecule’s adaptability to cutting-edge scientific challenges.